Cas no 1058491-73-8 (2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide
• CAS No: 1058491-73-8
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6216308
• PubChem ID: 25854063
• Update Time: 2025-10-28

2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide
• AKOS024498468
• 1058491-73-8
• F5103-0106
• 2-(3-methoxyphenoxy)-N-(thiophen-3-ylmethyl)acetamide

• Inchi： 1S/C14H15NO3S/c1-17-12-3-2-4-13(7-12)18-9-14(16)15-8-11-5-6-19-10-11/h2-7,10H,8-9H2,1H3,(H,15,16)
• InChI Key： HYHFHHGDOQQWJY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8Ų

Additional information on 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide

Introduction to 2-(3-Methoxyphenoxy)-N-[(Thiophen-3-Yl)Methyl]Acetamide (CAS No. 1058491-73-8)

The compound 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide, identified by the CAS number 1058491-73-8, is a complex organic molecule with a diverse range of potential applications in various fields. This compound is characterized by its unique structure, which combines a methoxy-substituted phenoxy group with a thiophene ring and an acetamide functional group. The integration of these groups provides the molecule with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of pharmacology, particularly in the development of new drug candidates. The presence of the thiophene ring, a heterocyclic aromatic structure, is known to confer stability and bioavailability to molecules, which are critical factors in drug design. Additionally, the methoxy group attached to the phenoxy moiety enhances the molecule's solubility and ability to interact with biological systems, further enhancing its pharmaceutical potential.

In terms of synthesis, 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide can be prepared through a series of well-established organic reactions. The process typically involves the coupling of an appropriate acetylating agent with a thiophene derivative, followed by substitution reactions to introduce the phenoxy group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial-scale production.

The compound's versatility extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and composites. Recent advancements in nanotechnology have also explored its potential as a building block for constructing nanostructured materials with tailored properties.

From an environmental standpoint, understanding the ecological impact of CAS No. 1058491-73-8 is crucial. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results indicate that under specific conditions, the compound exhibits moderate biodegradability, which is a positive sign for its sustainable use in various applications.

In conclusion, 2-(3-methoxyphenoxy)-N-[(thiophen-3-yl)methyl]acetamide (CAS No. 1058491-73-8) stands out as a multifaceted compound with promising prospects across multiple disciplines. Its chemical structure, synthesis methods, and potential applications continue to be areas of active research, driven by the demand for innovative solutions in medicine, materials science, and beyond.